2-ethoxy-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide

• IUPAC Name: 2-ethoxy-N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H19N3O3S2/c1-3-27-18-11-4-5-12-19(18)29(25,26)24-16-9-6-8-15(14(16)2)20-23-17-10-7-13-22-21(17)28-20/h4-13,24H,3H2,1-2H3
• InChI Key: VDOZEIFKVSFGEG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1S(=O)(=O)NC2=CC=CC(=C2C)C3=NC4=C(S3)N=CC=C4
• Molecular Formula: C21H19N3O3S2
• Molecular Weight: 425.5 g/mol
• CAS No.: 912624-85-2

Description

“2-ethoxy-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide” is a complex organic compound. It is a derivative of thiazolo[3,2-a]pyrimidines, which are known for their high antitumor, antibacterial, and anti-inflammatory activities. The thiazolo[3,2-a]pyrimidine moiety can be readily modified by the introduction of new binding sites, optimizing the interaction between the ligand and biological target.

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidines and their derivatives has been detailed in various studies. The most widely known method is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks. Another method involves a Suzuki coupling reaction to produce intermediates, which then undergo a Suzuki-Miyaura coupling with corresponding boronic esters to produce key intermediates.

Molecular Structure Analysis

The molecular structure of “this compound” is complex. It includes a thiazolo[5,4-b]pyridine scaffold, which fits well into the ATP binding pocket of the PI3Kα kinase. The crystal structure of a similar compound has been reported.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are complex and involve multiple steps. The reactions often involve the use of various reagents and catalysts, and the products are characterized using spectroscopic techniques.

Mechanism of Action

Target of Action

It is known that thiazolo[5,4-b]pyridine compounds have shown strong inhibitory activity against pi3kα . Indole derivatives, which share a similar heterocyclic system, have been found to bind with high affinity to multiple receptors , suggesting a potential multi-target action for this compound.

Mode of Action

Thiazolo[5,4-b]pyridine compounds have been reported to exhibit strong inhibitory activity , suggesting that this compound may act by inhibiting its target proteins

Biochemical Pathways

Given the potential multi-target action of this compound , it is likely that multiple biochemical pathways could be affected. These could include pathways related to the function of the target proteins, potentially leading to a wide range of downstream effects.

Result of Action

Thiazolo[5,4-b]pyridine compounds have been reported to exhibit strong inhibitory activity , suggesting that this compound may lead to the inhibition of its target proteins, potentially resulting in various cellular effects.